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Available Experimental Data on Related Compounds

The available data comes from a 2021 study that measured the liquid thermal conductivity of mixtures

including n-undecane (a straight-chain alkane similar to 4-methylundecane) with biodiesel components

like methyl caprate and ethyl caprate [1]. The table below summarizes the key experimental data from this

research.

Mixture
Components

Temperature
Range

Concentrations (by
weight)

Reported Thermal Conductivity
(W·m⁻¹·K⁻¹)

Methyl Caprate + n-
Undecane [1]

292 K to 362 K 0.2000, 0.4000,
0.6000, 0.8000

Experimental values provided,
showing temperature and

concentration dependence.

Methyl Caprate + n-

Tridecane [1]

292 K to 362 K 0.2000, 0.4000,

0.6000, 0.8000

Experimental values provided.

Ethyl Caprate + n-

Undecane [1]

292 K to 362 K 0.2000, 0.4000,

0.6000, 0.8000

Experimental values provided.

Ethyl Caprate + n-

Tridecane [1]

292 K to 362 K 0.2000, 0.4000,

0.6000, 0.8000

Experimental values provided.
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Key Findings from the Study: The research concluded that for all four measured mixtures, the liquid

thermal conductivity decreased linearly with increasing temperature and increased with the concentration

of methyl or ethyl caprate within the blend [1].

Detailed Experimental Methodology

The study provides a detailed account of the experimental protocol, which can serve as a reference for how

such measurements are conducted.

Materials: The pure substances (methyl caprate, ethyl caprate, n-undecane, and n-tridecane) were

used as received from the supplier. The purity of all samples was confirmed before measurement [1].
Method: Transient Hot-Wire Method: This technique was used to measure thermal conductivity. It is

considered a reliable and accurate method for fluids. The principle involves:
Placing a thin, vertical metal wire (acting as both a heat source and a temperature sensor) in

the test liquid.
Applying a constant heat power to the wire.

Measuring the temperature rise of the wire over a very short time period (a few seconds).
The thermal conductivity of the surrounding liquid is then calculated from the relationship

between the heating power and the temperature change over time [1].
Apparatus and Procedure: The experimental setup consisted of a liquid thermostat, a standard

resistor, a high-precision data acquisition instrument, and a platinum wire. The procedure involved
placing the sample fluid in a measuring cell, applying a constant electrical power, recording the wire's

temperature change, and using the established equations to compute thermal conductivity. The
apparatus was verified by measuring the thermal conductivity of toluene and comparing it with

standard reference data [1].

Workflow for Property Determination of a Novel
Compound

For a compound like 4-methylundecane where specific data is unavailable, the following workflow outlines

the process a researcher would typically follow, from literature review to potential experimental

measurement. The DOT language script for this diagram is provided below.
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A workflow for determining thermophysical properties when data is unavailable.

Suggestions for Finding Specific Data

Since direct data for 4-methylundecane was not found, here are practical steps you can take to locate this

specialized information:

Search Scientific Databases: Conduct a targeted search on major platforms like Scopus, Web of
Science, or Google Scholar using specific queries such as "4-methylundecane thermal
conductivity" or "viscosity of branched alkanes".

Explore Property Prediction Methods: Consider using group contribution methods or molecular
simulation software. These techniques can estimate properties based on the molecular structure of

4-methylundecane and are often used when experimental data is lacking.
Investigate NIST Resources: Check the NIST Chemistry WebBook or other standardized

thermophysical property databases, which are authoritative sources for pure compound data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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